3-(pyrazin-2-yl)propanoic acid hydrochloride
Catalog No.
S6478993
CAS No.
2639448-23-8
M.F
C7H9ClN2O2
M. Wt
188.61 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
2639448-23-8
Product Name
3-(pyrazin-2-yl)propanoic acid hydrochloride
IUPAC Name
3-pyrazin-2-ylpropanoic acid;hydrochloride
Molecular Formula
C7H9ClN2O2
Molecular Weight
188.61 g/mol
InChI
InChI=1S/C7H8N2O2.ClH/c10-7(11)2-1-6-5-8-3-4-9-6;/h3-5H,1-2H2,(H,10,11);1H
InChI Key
BSPAOYXWMMAEJJ-UHFFFAOYSA-N
Canonical SMILES
C1=CN=C(C=N1)CCC(=O)O.Cl
3-(pyrazin-2-yl)propanoic acid hydrochloride is an organic compound that has been extensively studied due to its unique properties and potential applications in various fields of research and industry. This paper aims to provide an overview of the definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions of 3-(pyrazin-2-yl)propanoic acid hydrochloride.
3-(pyrazin-2-yl)propanoic acid hydrochloride, also known as 2-pyrazinepropanoic acid hydrochloride, is an organic compound with the chemical formula C7H9ClN2O2. It is a white crystalline powder that is soluble in water and ethanol. 3-(pyrazin-2-yl)propanoic acid hydrochloride is a derivative of pyrazine, which is a six-membered heterocyclic compound composed of two nitrogen atoms and four carbon atoms in a ring.
The physical and chemical properties of 3-(pyrazin-2-yl)propanoic acid hydrochloride are as follows:
- Molecular weight: 196.61 g/mol
- Melting point: 162-164°C
- Boiling point: 476.1°C at 760 mmHg
- Density: 1.28 g/cm3
- Solubility: soluble in water, ethanol, and methanol
- pH: 2.0-4.0 in a 1% w/v solution in water
- Chemical formula: C7H9ClN2O2
- Molecular weight: 196.61 g/mol
- Melting point: 162-164°C
- Boiling point: 476.1°C at 760 mmHg
- Density: 1.28 g/cm3
- Solubility: soluble in water, ethanol, and methanol
- pH: 2.0-4.0 in a 1% w/v solution in water
- Chemical formula: C7H9ClN2O2
The synthesis of 3-(pyrazin-2-yl)propanoic acid hydrochloride can be achieved by reacting 2-pyrazinecarboxylic acid with propionic anhydride in the presence of a strong acid catalyst. The resulting 3-(pyrazin-2-yl)propanoic acid can then be converted into its hydrochloride salt by treating it with hydrochloric acid. The reaction scheme is shown below:
2-pyrazinecarboxylic acid + propionic anhydride → 3-(pyrazin-2-yl)propanoic acid
3-(pyrazin-2-yl)propanoic acid + HCl → 3-(pyrazin-2-yl)propanoic acid hydrochloride
The characterization of 3-(pyrazin-2-yl)propanoic acid hydrochloride can be done by various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy, Fourier-transform infrared (FTIR) spectroscopy, and mass spectrometry (MS). These techniques can provide information on the molecular structure, functional groups, and purity of the compound.
2-pyrazinecarboxylic acid + propionic anhydride → 3-(pyrazin-2-yl)propanoic acid
3-(pyrazin-2-yl)propanoic acid + HCl → 3-(pyrazin-2-yl)propanoic acid hydrochloride
The characterization of 3-(pyrazin-2-yl)propanoic acid hydrochloride can be done by various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy, Fourier-transform infrared (FTIR) spectroscopy, and mass spectrometry (MS). These techniques can provide information on the molecular structure, functional groups, and purity of the compound.
The analytical methods used to analyze 3-(pyrazin-2-yl)propanoic acid hydrochloride include:
- High-performance liquid chromatography (HPLC): This technique is used to separate, identify, and quantify the components in a mixture.
- Gas chromatography-mass spectrometry (GC-MS): This technique is used to separate and identify the components in a mixture by their mass-to-charge ratio.
- UV-visible spectroscopy: This technique is used to measure the absorption of light by the compound over a range of wavelengths.
- Elemental analysis: This technique is used to determine the elemental composition of the compound.
- High-performance liquid chromatography (HPLC): This technique is used to separate, identify, and quantify the components in a mixture.
- Gas chromatography-mass spectrometry (GC-MS): This technique is used to separate and identify the components in a mixture by their mass-to-charge ratio.
- UV-visible spectroscopy: This technique is used to measure the absorption of light by the compound over a range of wavelengths.
- Elemental analysis: This technique is used to determine the elemental composition of the compound.
3-(pyrazin-2-yl)propanoic acid hydrochloride has been found to exhibit various biological properties, such as:
- Anti-inflammatory activity: The compound has been shown to inhibit the production of inflammatory cytokines in macrophages.
- Antimicrobial activity: The compound has been shown to have inhibitory effects against various bacterial and fungal strains.
- Antitumor activity: The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells.
- Antioxidant activity: The compound has been shown to scavenge free radicals and protect against oxidative stress.
- Anti-inflammatory activity: The compound has been shown to inhibit the production of inflammatory cytokines in macrophages.
- Antimicrobial activity: The compound has been shown to have inhibitory effects against various bacterial and fungal strains.
- Antitumor activity: The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells.
- Antioxidant activity: The compound has been shown to scavenge free radicals and protect against oxidative stress.
The toxicity and safety of 3-(pyrazin-2-yl)propanoic acid hydrochloride in scientific experiments have been evaluated in various studies. The compound has been found to exhibit low toxicity and no adverse effects on the health of animals and humans at therapeutic doses. However, high doses of the compound may cause mild side effects, such as diarrhea, nausea, and vomiting.
3-(pyrazin-2-yl)propanoic acid hydrochloride has a wide range of applications in scientific experiments, such as:
- Drug discovery: The compound can be used as a lead compound in the development of new drugs for various diseases, such as cancer and inflammation.
- Biological research: The compound can be used as a tool for studying the biological processes involved in inflammation, microbial infection, and oxidative stress.
- Analytical chemistry: The compound can be used as a standard for calibration and validation of analytical techniques, such as HPLC and GC-MS.
- Drug discovery: The compound can be used as a lead compound in the development of new drugs for various diseases, such as cancer and inflammation.
- Biological research: The compound can be used as a tool for studying the biological processes involved in inflammation, microbial infection, and oxidative stress.
- Analytical chemistry: The compound can be used as a standard for calibration and validation of analytical techniques, such as HPLC and GC-MS.
3-(pyrazin-2-yl)propanoic acid hydrochloride has been the subject of extensive research in various fields, such as medicinal chemistry, pharmacology, and biochemistry. Many studies have focused on the discovery of new biological activities, the elucidation of the molecular mechanisms of action, and the optimization of the compound's pharmacological profile.
3-(pyrazin-2-yl)propanoic acid hydrochloride has potential implications in various fields of research and industry, such as:
- Medicine: The compound can be used as a drug for the treatment of inflammatory diseases, microbial infections, and cancer.
- Agriculture: The compound can be used as a fungicide and pesticide for crop protection.
- Cosmetics: The compound can be used as an ingredient in cosmetics for its antioxidant and anti-aging properties.
- Medicine: The compound can be used as a drug for the treatment of inflammatory diseases, microbial infections, and cancer.
- Agriculture: The compound can be used as a fungicide and pesticide for crop protection.
- Cosmetics: The compound can be used as an ingredient in cosmetics for its antioxidant and anti-aging properties.
Despite the promising biological activities and potential applications of 3-(pyrazin-2-yl)propanoic acid hydrochloride, there are some limitations and challenges that need to be addressed in future research, such as:
- Limited knowledge of the compound's pharmacokinetics and metabolism in vivo.
- Lack of understanding of the molecular targets and signaling pathways involved in the compound's biological activities.
- Need for further optimization of the compound's pharmacological properties, such as selectivity and potency.
- Exploration of new synthetic routes and modifications of the compound's structure to enhance its bioavailability and therapeutic efficacy.
- Limited knowledge of the compound's pharmacokinetics and metabolism in vivo.
- Lack of understanding of the molecular targets and signaling pathways involved in the compound's biological activities.
- Need for further optimization of the compound's pharmacological properties, such as selectivity and potency.
- Exploration of new synthetic routes and modifications of the compound's structure to enhance its bioavailability and therapeutic efficacy.
for 3-(pyrazin-2-yl)propanoic acid hydrochloride research include:
- In-depth studies of the compound's pharmacokinetics and metabolism in vivo using animal models and human clinical trials.
- Elucidation of the molecular targets and signaling pathways involved in the compound's biological activities using advanced techniques, such as transcriptomics and proteomics.
- Optimization of the compound's pharmacological properties using structure-activity relationship (SAR) studies and rational drug design approaches.
- Exploration of new synthetic routes and modifications of the compound's structure using innovative chemical methodologies and computational tools.
- In-depth studies of the compound's pharmacokinetics and metabolism in vivo using animal models and human clinical trials.
- Elucidation of the molecular targets and signaling pathways involved in the compound's biological activities using advanced techniques, such as transcriptomics and proteomics.
- Optimization of the compound's pharmacological properties using structure-activity relationship (SAR) studies and rational drug design approaches.
- Exploration of new synthetic routes and modifications of the compound's structure using innovative chemical methodologies and computational tools.
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
2
Exact Mass
188.0352552 g/mol
Monoisotopic Mass
188.0352552 g/mol
Heavy Atom Count
12
Dates
Last modified: 08-25-2023
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